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Abstract
This technical guide provides a detailed overview of the physical and chemical properties of

Tetradecane-7,8-diol. Due to a notable scarcity of experimentally derived data for this specific

long-chain aliphatic diol, this document primarily compiles and presents computed theoretical

data. It also explores generalized experimental protocols for the synthesis of vicinal diols and

discusses the potential biological activities of long-chain diols as a class, offering a foundational

understanding for researchers. This guide highlights the current knowledge gaps and aims to

stimulate further empirical investigation into Tetradecane-7,8-diol to unlock its potential

applications in research and drug development.

Introduction
Tetradecane-7,8-diol is a long-chain aliphatic vicinal diol, a class of molecules that has

garnered interest for its potential applications as antimicrobial agents and biomarkers.[1] The

presence of two hydroxyl groups on adjacent carbons in a long hydrocarbon chain imparts

unique physicochemical properties that can influence its interaction with biological systems.

Despite its simple structure, a comprehensive experimental characterization of Tetradecane-
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7,8-diol is conspicuously absent in the current scientific literature. This guide consolidates the

available computed data and provides a theoretical framework for its synthesis and potential

biological relevance.

Physical and Chemical Properties
Experimental data on the physical properties of Tetradecane-7,8-diol, such as melting point,

boiling point, and density, are not readily available. The information presented in the following

tables is based on computational predictions, primarily from the PubChem database.[2] For

comparative context, the experimental properties of the parent alkane, n-tetradecane, are also

provided.

Computed Physicochemical Properties of Tetradecane-
7,8-diol

Property Value Source

Molecular Formula C₁₄H₃₀O₂ PubChem[2][3]

Molecular Weight 230.39 g/mol PubChem[2]

XLogP3 4.7 PubChem[2]

Hydrogen Bond Donor Count 2 PubChem[2]

Hydrogen Bond Acceptor

Count
2 PubChem[2]

Rotatable Bond Count 11 PubChem[2]

Exact Mass 230.22458 g/mol PubChem[2]

Topological Polar Surface Area 40.5 Å² PubChem[2]

Experimental Physical Properties of n-Tetradecane (for
comparison)
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Property Value Source

Melting Point 5.87 °C PubChem[4]

Boiling Point 253.57 °C PubChem[4]

Density 0.7628 g/cm³ at 25 °C PubChem[4]

Solubility Profile
Experimentally determined solubility data for Tetradecane-7,8-diol is unavailable. However,

based on the principles of "like dissolves like," its solubility can be inferred. The long, nonpolar

tetradecane backbone suggests good solubility in nonpolar organic solvents such as hexane

and toluene. The presence of two polar hydroxyl groups may impart limited solubility in polar

solvents. In general, the water solubility of long-chain alcohols decreases as the carbon chain

length increases.[5][6][7]

Experimental Protocols: Synthesis of Vicinal Diols
While a specific, optimized synthesis protocol for Tetradecane-7,8-diol has not been

published, it can be prepared from its corresponding alkene, 7-tetradecene, through

established methods for the dihydroxylation of alkenes. The two primary approaches yield

either syn- or anti-diols.

Syn-Dihydroxylation
This method produces a vicinal diol where both hydroxyl groups are added to the same face of

the double bond. A common and reliable reagent for this transformation is osmium tetroxide

(OsO₄), used in catalytic amounts with a co-oxidant such as N-methylmorpholine N-oxide

(NMO).[8]

General Protocol:

The alkene (7-tetradecene) is dissolved in an appropriate solvent system, such as a mixture

of acetone and water.

A catalytic amount of osmium tetroxide is added to the solution.
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A stoichiometric amount of a co-oxidant, like NMO, is added to regenerate the osmium

catalyst.

The reaction is stirred at room temperature until completion, which can be monitored by thin-

layer chromatography.

Upon completion, the reaction is quenched, and the product is extracted and purified,

typically by column chromatography.

Anti-Dihydroxylation
This approach results in the addition of the two hydroxyl groups to opposite faces of the double

bond. This is typically achieved through a two-step process involving the epoxidation of the

alkene followed by the acid- or base-catalyzed ring-opening of the epoxide.[9]

General Protocol:

Epoxidation: The alkene (7-tetradecene) is reacted with a peroxy acid, such as meta-

chloroperoxybenzoic acid (m-CPBA), in an inert solvent like dichloromethane to form the

corresponding epoxide.

Ring-Opening: The isolated epoxide is then treated with an aqueous acid or base to

hydrolyze the epoxide ring, yielding the anti-diol.

The product is then extracted and purified using standard laboratory techniques.
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Figure 1: General synthetic routes to Tetradecane-7,8-diol.

Potential Biological Activity and Signaling Pathways
Direct studies on the biological activity or involvement in signaling pathways of Tetradecane-
7,8-diol are not found in the existing literature. However, research on other long-chain aliphatic

diols provides some insights into its potential roles.

Antimicrobial Activity
Aliphatic diols have been shown to exhibit antimicrobial properties, with their efficacy

dependent on chain length and the position of the hydroxyl groups.[1] Generally, 1,2-diols are

more effective than 1,3-diols.[1] The proposed mechanism of action involves the inhibition of
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amino acid transport across the bacterial membrane.[1] It is plausible that Tetradecane-7,8-
diol, as a 1,2-diol, could possess similar antimicrobial activity.

Biomarker Potential
Long-chain alkane diols are utilized as biomarkers in environmental and geological studies.[1]

The degradation of polyunsaturated fatty acids can lead to the formation of vicinal diols, and

their presence and concentration can be indicative of specific biological or chemical processes.

[10] While not confirmed, Tetradecane-7,8-diol could potentially serve as a biomarker in

relevant biological systems.

Signaling Pathways
There is currently no information linking Tetradecane-7,8-diol to any specific signaling

pathways. Research on the biological activity of epoxy fatty acids and their corresponding diols

suggests that these molecules can be involved in inflammatory processes.[10] The conversion

of bioactive epoxy fatty acids to their corresponding diols by soluble epoxide hydrolase can

modulate their signaling activity.[10] Further investigation is required to determine if

Tetradecane-7,8-diol plays any role in similar pathways.

Potential Biological Activities

Postulated Mechanisms

Tetradecane-7,8-diol

Antimicrobial Activity Biomarker

Inhibition of Amino Acid Transport Metabolite of Larger Lipids

Click to download full resolution via product page

Figure 2: Postulated biological roles of Tetradecane-7,8-diol.
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Conclusion and Future Directions
Tetradecane-7,8-diol remains a largely uncharacterized molecule. While theoretical data

provides a basic understanding of its physicochemical properties, a significant lack of

experimental data hinders a thorough evaluation of its potential. Future research should focus

on:

Experimental Verification: 우선적으로, a systematic study to determine the experimental

physical and chemical properties of Tetradecane-7,8-diol is crucial.

Optimized Synthesis: Development and optimization of a reliable synthetic protocol for

producing high-purity Tetradecane-7,8-diol.

Biological Screening: A comprehensive screening of its biological activities, including

antimicrobial, anti-inflammatory, and cytotoxic effects.

Metabolomic Studies: Investigation into its potential role as a biomarker and its metabolic

fate in biological systems.

Addressing these knowledge gaps will be essential to unlock the full scientific and potentially

therapeutic potential of Tetradecane-7,8-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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